N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-2-fluorobenzamide

• IUPAC Name: N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-fluorobenzamide
• InChI: InChI=1S/C20H15FN2O3S/c1-2-25-16-9-5-6-12-10-17(26-18(12)16)15-11-27-20(22-15)23-19(24)13-7-3-4-8-14(13)21/h3-11H,2H2,1H3,(H,22,23,24)
• InChI Key: WUKMJCLOMDKYKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C20H15FN2O3S
• Molecular Weight: 382.4 g/mol

Description

“N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-2-fluorobenzamide” is a complex organic compound that contains several functional groups, including a benzofuran, a thiazole, an ethoxy group, a fluorobenzamide, and an amide linkage.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, similar compounds are often synthesized through reactions involving organic halides and nucleophilic substitution. For example, benzofuran derivatives can be synthesized through the reaction of 7-amino-4-methylcoumarin with a number of organic halides.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several heterocyclic rings (benzofuran and thiazole) and functional groups (ethoxy, fluorobenzamide, and amide). These groups would likely contribute to the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the benzofuran, thiazole, and amide groups. For instance, the benzofuran and thiazole rings might undergo electrophilic substitution reactions, while the amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzofuran, thiazole, and amide groups could contribute to its polarity, solubility, and stability.

Scientific Research Applications

Anti-Tumor Activity

Benzofuran compounds, including the one , have shown strong anti-tumor activities. .

Antibacterial Properties

. This makes them potential candidates for the development of new antibacterial drugs.

Anti-Oxidative Effects

. This means they could potentially be used in the treatment of diseases caused by oxidative stress.

Anti-Viral Properties

. .

Anticancer Activities

A series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds have been obtained by microwave-assisted synthesis (MWI). .

Synthesis of Benzofuran Rings

Novel methods for constructing benzofuran rings have been discovered in recent years. .

Anticancer Agents

.

In Vivo Testing

.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Given the biological activity of similar compounds, it could potentially have useful antimicrobial properties.